trans-Eldecalcitol
trans-Eldecalcitol
Brand Name:
Vulcanchem
CAS No.:
861996-34-1
VCID:
VC0057254
InChI:
InChI=1S/C30H50O5/c1-20(9-6-15-29(3,4)34)24-13-14-25-22(10-7-16-30(24,25)5)11-12-23-19-26(32)28(27(33)21(23)2)35-18-8-17-31/h11-12,20,24-28,31-34H,2,6-10,13-19H2,1,3-5H3
SMILES:
CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(C(C(C3=C)O)OCCCO)O)C
Molecular Formula:
C30H50O5
Molecular Weight:
490.725
trans-Eldecalcitol
CAS No.: 861996-34-1
Cat. No.: VC0057254
Molecular Formula: C30H50O5
Molecular Weight: 490.725
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 861996-34-1 |
|---|---|
| Molecular Formula | C30H50O5 |
| Molecular Weight | 490.725 |
| IUPAC Name | 5-[2-[1-(6-hydroxy-6-methylheptan-2-yl)-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-2-(3-hydroxypropoxy)-4-methylidenecyclohexane-1,3-diol |
| Standard InChI | InChI=1S/C30H50O5/c1-20(9-6-15-29(3,4)34)24-13-14-25-22(10-7-16-30(24,25)5)11-12-23-19-26(32)28(27(33)21(23)2)35-18-8-17-31/h11-12,20,24-28,31-34H,2,6-10,13-19H2,1,3-5H3 |
| Standard InChI Key | FZEXGDDBXLBRTD-KREKAJOKSA-N |
| SMILES | CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(C(C(C3=C)O)OCCCO)O)C |
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